Cas no 2138131-79-8 (N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine)

• Product Name: N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine
• CAS No: 2138131-79-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6510897
• PubChem ID: 165477437
• Update Time: 2025-07-23

N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine
• EN300-803395
• 2138131-79-8

• Inchi： 1S/C15H21NO/c1-4-17-12(3)15-8-5-13(9-11(15)2)10-16-14-6-7-14/h5,8-9,14,16H,3-4,6-7,10H2,1-2H3
• InChI Key： SSIDLPSEDXPJBF-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(=CC=1C)CNC1CC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine

N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine (CAS No. 2138131-79-8): An Emerging Compound in Medicinal Chemistry

N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine (CAS No. 2138131-79-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropanamine moiety and the presence of a substituted phenyl ring, exhibits promising pharmacological properties that make it a subject of ongoing research.

The cyclopropanamine scaffold is known for its ability to modulate various biological targets, including receptors and enzymes. The introduction of the 4-(1-ethoxyethenyl)-3-methylphenyl substituent adds complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity. Recent studies have explored the role of this compound in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding interactions of N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine with specific GPCRs. The results showed that this compound exhibits high affinity for certain receptor subtypes, suggesting its potential as a lead molecule for the development of novel drugs targeting these receptors. The unique combination of the cyclopropanamine core and the substituted phenyl ring provides a robust platform for structure-activity relationship (SAR) studies, enabling the optimization of pharmacological properties.

Furthermore, N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine has been evaluated for its safety and efficacy in preclinical models. Preliminary data indicate that this compound demonstrates favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics are crucial for advancing the compound into clinical trials and ultimately into therapeutic use.

The potential applications of N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine are diverse, ranging from the treatment of neurological disorders to metabolic diseases. For instance, its ability to modulate GPCRs may be leveraged to develop therapies for conditions such as Parkinson's disease, schizophrenia, and diabetes. Ongoing research is focused on elucidating the exact mechanisms by which this compound exerts its effects and identifying optimal dosing regimens.

In addition to its therapeutic potential, N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine has also shown promise as a tool compound in basic research. Its unique structure and pharmacological properties make it an valuable probe for studying receptor function and signaling pathways. This dual utility—both as a therapeutic agent and as a research tool—further underscores the significance of this compound in the field of medicinal chemistry.

The synthesis of N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine involves several key steps, including the formation of the cyclopropanamine core and the introduction of the substituted phenyl ring. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on both laboratory and industrial scales. These developments have paved the way for large-scale production and broader application in both research and clinical settings.

In conclusion, N-{[4-(1-ethoxyethenyl)-3-methylphenyl]methyl}cyclopropanamine (CAS No. 2138131-79-8) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features, coupled with its favorable pharmacological properties, position it as a valuable molecule for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.